Cas no 495411-45-5 (Phenol, 2,6-dimethyl-4-[2-(4-nitrophenyl)ethenyl]-)

• Product Name: Phenol, 2,6-dimethyl-4-[2-(4-nitrophenyl)ethenyl]-
• CAS No: 495411-45-5
• MF: C₁₆H₁₅NO₃
• MW: 269.295204401016
• CID: 1524175
• PubChem ID: 68740583
• Update Time: 2025-04-21

Phenol, 2,6-dimethyl-4-[2-(4-nitrophenyl)ethenyl]- Chemical and Physical Properties

Names and Identifiers

• Phenol, 2,6-dimethyl-4-[2-(4-nitrophenyl)ethenyl]-
• 2,6-dimethyl-4-[2-(4-nitrophenyl)ethenyl]phenol
• DTXSID80738935
• 495411-45-5

• Inchi： 1S/C16H15NO3/c1-11-9-14(10-12(2)16(11)18)4-3-13-5-7-15(8-6-13)17(19)20/h3-10,18H,1-2H3
• InChI Key： JQVXKRUZIJNWAK-UHFFFAOYSA-N
• SMILES： OC1C(C)=CC(C=CC2C=CC(=CC=2)[N+](=O)[O-])=CC=1C

Computed Properties

• Exact Mass: 269.10525
• Monoisotopic Mass: 269.10519334g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 20
• Rotatable Bond Count: 2
• Complexity: 343
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 1
• XLogP3: 4.4
• Topological Polar Surface Area: 66Ų

Experimental Properties

• PSA: 63.37